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Compound Name: NICKEL-62
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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core nuclear and physical properties
of the stable isotope Nickel-62 (°2Ni). It details its unique stability, natural occurrence,
synthesis, and applications, with a focus on the experimental methodologies used to determine
its fundamental characteristics.

Core Nuclear and Physical Properties

Nickel-62 is a stable isotope of nickel containing 28 protons and 34 neutrons.[1][2] Its nucleus
is distinguished by having the highest binding energy per nucleon of any known nuclide,
making it the most thermodynamically stable nucleus.[1][3] This inherent stability makes 2Ni a
crucial benchmark in nuclear physics research and a point of interest in studies of stellar
nucleosynthesis.[4]

Table 1: Summary of Quantitative Data for Nickel-62
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Property Value Unit
Symbol 62Ni -
Atomic Number (2) 28

Neutron Number (N) 34

Mass Number (A) 62

Isotopic Mass 61.928345 Da
Isotopic Mass (AME2020) 61.92834537(55) u
Mass Excess -66.7462 MeV
Total Binding Energy 545.262 MeV
Binding Energy per Nucleon 8.7945 MeV
Natural Abundance 3.6346% Atom %
Nuclear Spin and Parity 0+

Half-life Stable

| Charge Radius | 3.8399(21) | fm |

Data sourced from references:[1][2][4][5][6][7]

Unparalleled Stability: The Peak of the Binding

Energy Curve

The defining characteristic of Nickel-62 is its exceptional nuclear stability, which arises from

having the highest binding energy per nucleon (8.7945 MeV) among all known isotopes.[1][2]

This value is marginally greater than that of Iron-56 (°®Fe), which is often mistakenly cited as

the most stable nucleus.[3][4] While >¢Fe has a lower mass per nucleon, ¢2Ni possesses a

more tightly bound nucleus.[1]

The higher binding energy of %2Ni signifies that more energy is required to break its nucleus

apart into constituent protons and neutrons compared to any other nuclide.[4] This property

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://en.wikipedia.org/wiki/Nickel-62
https://www.chemlin.org/isotope/nickel-62
https://grokipedia.com/page/Nickel-62
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Ni62
https://periodictable.com/Isotopes/028.62/index.html
https://www.buyisotope.com/nickel-62-isotope.php
https://www.benchchem.com/product/b1143302?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nickel-62
https://www.chemlin.org/isotope/nickel-62
https://www.wtamu.edu/~cbaird/sq/2024/07/23/what-is-the-most-stable-nucleus/
https://grokipedia.com/page/Nickel-62
https://en.wikipedia.org/wiki/Nickel-62
https://grokipedia.com/page/Nickel-62
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

establishes Nickel-62 as the theoretical endpoint for energy-releasing nuclear fusion
processes in stars.[4] Fusion reactions that produce elements heavier than ®2Ni are
endothermic, meaning they consume rather than release energy.[4]

Table 2: Comparison of Nickel-62 and Iron-56

Property Nickel-62 (62Ni) Iron-56 (Fe)
Protons (Z) 28 26

Neutrons (N) 34 30

Binding Energy per Nucleon 8.7945 MeV 8.7903 MeV
Mass per Nucleon 930.417 MeV/c? 930.412 MeV/c?

| Natural Abundance | ~3.6% (of Ni) | ~91.8% (of Fe) |
Data sourced from references:[1][4]

The discrepancy between ¢2Ni's maximal binding energy and >°Fe's higher cosmic abundance

is explained by the mechanisms of stellar nucleosynthesis. The alpha process in massive stars
favors the production of 56Ni (which later decays to >°Fe) as it is the natural endpoint of silicon-
burning.[1][8] The formation of ¢2Ni occurs through less efficient pathways, resulting in its lower
relative abundance in the universe.[4][8]

Peak of the Binding Energy Curve
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Caption: Relationship between binding energy and nuclear stability for iron-peak nuclides.

Occurrence, Synthesis, and Applications

Natural Occurrence and Synthesis Nickel-62 makes up approximately 3.6346% of naturally
occurring nickel.[4] It is synthesized in the final stages of massive stars through silicon-burning
processes, where a quasi-equilibrium state of nuclear reactions builds up iron-peak elements.
[4] While it is the most stable nuclide, the kinetics of stellar nucleosynthesis favor the
production of other isotopes like >8Ni (the most abundant) and ¢°Ni.[1][9]

For research purposes, %2Ni is often enriched from its natural concentration. Techniques like
gas-phase centrifugation using volatile nickel compounds (e.g., Ni(CO)a4) or electromagnetic
separation in calutrons are employed to achieve isotopic purities exceeding 95%.[4][10]

Applications The unique properties of 62Ni make it valuable in several specialized fields:

e Nuclear Physics Research: As the most tightly bound nucleus, ®2Ni serves as a fundamental
benchmark for testing and refining theoretical models of nuclear structure.[4]

e Radionuclide Production: It is the precursor material for producing the radioisotope Nickel-63
(®3Ni) via neutron capture (52Ni(n,y)®3Ni).[2][7][11] ®3Ni has applications as a source for X-ray
fluorescence (XRF), in electron capture detectors for gas chromatography, and as a power
source in betavoltaic devices.[11][12]

» Materials Science: Enriched 62Ni is used in neutron scattering experiments to study the
structure of amorphous metals and high-performance martensitic steels.[7][12]

Experimental Protocols: Isotope Ratio Mass
Spectrometry (IRMS)

The precise determination of fundamental properties like isotopic mass and natural abundance
is primarily accomplished through mass spectrometry. Isotope Ratio Mass Spectrometry
(IRMS) is a powerful technique that measures the relative abundance of isotopes in a sample
with extremely high precision.[13][14]
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Methodology for Isotopic Analysis of Nickel

The following protocol outlines the generalized steps for determining the isotopic composition
of a nickel sample using a magnetic sector IRMS.

1. Sample Preparation and Introduction:

o Conversion to Gaseous Form: The solid nickel sample (e.g., high-purity metal powder) must
first be converted into a suitable gaseous compound. For nickel, this can be achieved by
reacting it to form a volatile compound like nickel carbonyl (Ni(CO)a4) or nickelocene
(Ni(CsHs)2).[10][15] This step is critical and must be performed in a controlled environment to
prevent isotopic fractionation.

e Introduction to IRMS: The resulting gas is introduced into the high-vacuum system of the
mass spectrometer. This is typically done through a dual-inlet system that allows for rapid
and repeated comparison between the sample gas and a calibrated reference standard of
known isotopic composition.

2. lonization:

o Electron Impact (El) Source: Once inside the ion source, the gas molecules are bombarded
by a high-energy beam of electrons.[13]

e lon Formation: This process ejects an electron from the molecule, creating a positively
charged molecular ion (e.g., [Ni(CO)a4]*). The energy of the electron beam is carefully
controlled to minimize fragmentation of the ion.

3. Mass Analysis:

o Acceleration: The newly formed positive ions are accelerated out of the ion source by a
strong electric field, forming a focused ion beam.

o Magnetic Deflection: The ion beam then travels through a curved flight tube situated within a
powerful magnetic field.[16] The magnetic field deflects the ions, with the radius of curvature
being dependent on the mass-to-charge ratio (m/z) of the ion.[13] Lighter isotopes (e.g., ions
containing >8Ni) are deflected more sharply than heavier isotopes (e.g., ions containing ®2Ni).
[13]
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. Detection and Data Acquisition:

Faraday Cups: Spatially separated ion beams corresponding to the different nickel isotopes
are simultaneously collected by a series of detectors called Faraday cups.[14] Each cup is
positioned to capture ions of a specific m/z.

Signal Measurement: When ions strike a Faraday cup, they generate a small electrical
current. The intensity of this current is directly proportional to the abundance of that specific

isotope in the beam.[16]

Isotope Ratio Calculation: The instrument's electronics measure these currents with very
high precision. The ratio of the currents from the different cups provides the isotope ratio of
the sample relative to the reference standard. This allows for the determination of the natural
abundance of ©2Ni.
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Caption: A simplified workflow for Isotope Ratio Mass Spectrometry (IRMS) analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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